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Compound of Interest

Compound Name: Cubane-1,3-dicarboxylic acid

Cat. No.: B3042300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and synthetic

methodologies for cubane-1,3-dicarboxylic acid. The unique, rigid, and three-dimensional

structure of the cubane core makes its derivatives, such as cubane-1,3-dicarboxylic acid, of

significant interest as bioisosteres for benzene rings in medicinal chemistry and as building

blocks in supramolecular chemistry and materials science.[1] This document outlines the

nuclear magnetic resonance (NMR) spectroscopic signature of cubane-1,3-dicarboxylic acid
and provides detailed experimental protocols for its synthesis.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the structural

elucidation of cubane derivatives. The high symmetry of the cubane cage often leads to

simplified spectra, yet subtle differences in the electronic environment of the protons and

carbons provide a wealth of structural information.

¹H and ¹³C NMR Data for Cubane-1,3-dicarboxylic Acid
The following tables summarize the experimental ¹H and ¹³C NMR data for cubane-1,3-
dicarboxylic acid recorded in deuterated dimethyl sulfoxide (d6-DMSO).[2]

Table 1: ¹H NMR Spectroscopic Data for Cubane-1,3-dicarboxylic Acid (400 MHz, d6-DMSO)

[2]
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Signal
Chemical Shift (δ)
[ppm]

Multiplicity Assignment

1 12.40 Singlet 2H, -COOH

2 4.29 - 4.26 Multiplet 2H, H1

3 4.11 Apparent Septet 2H, H2

4 3.91 Apparent Quartet 2H, H3

Table 2: ¹³C NMR Spectroscopic Data for Cubane-1,3-dicarboxylic Acid (100 MHz, d6-

DMSO)[2]

Signal Chemical Shift (δ) [ppm] Assignment

1 172.1 C5 (-COOH)

2 52.8 C4

3 50.2 C1

4 48.9 C2

5 41.7 C3

Structure-Spectra Correlation
The unique geometry of cubane-1,3-dicarboxylic acid directly influences its NMR spectrum.

The following diagram illustrates the relationship between the proton and carbon environments

and their corresponding signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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